Cas no 885963-72-4 ([1,1'-Biphenyl]-3-carboxaldehyde,3',5'-bis(trifluoromethyl)-)
885963-72-4 structure
Product Name:[1,1'-Biphenyl]-3-carboxaldehyde,3',5'-bis(trifluoromethyl)-
CAS No:885963-72-4
MF:C15H14O3
MW:242.269864559174
CID:712005
PubChem ID:53425004
Update Time:2025-04-19
[1,1'-Biphenyl]-3-carboxaldehyde,3',5'-bis(trifluoromethyl)- Chemical and Physical Properties
Names and Identifiers
-
- [1,1'-Biphenyl]-3-carboxaldehyde,3',5'-bis(trifluoromethyl)-
- 3-(2,3-Dimethoxyphenyl)benzaldehyde
- [1,1'-Biphenyl]-3-carboxaldehyde,3',5'-bis(trifluoromethyl)
- 3-(2,4-Dihydroxyphenyl)benzaldehyde
- 3-(2,5-Dihydroxyphenyl)benzaldehyde
- 3-(3,4-Dihydroxyphenyl)benzaldehyde
- 3-(3,5-Bis(trifluoromethyl)phenyl)benzaldehyde
- DTXSID60698689
- 885963-72-4
- EN300-764864
- 1545398-69-3
- 2',3'-Dimethoxy[1,1'-biphenyl]-3-carbaldehyde
- AKOS021113067
-
- Inchi: 1S/C15H14O3/c1-17-14-8-4-7-13(15(14)18-2)12-6-3-5-11(9-12)10-16/h3-10H,1-2H3
- InChI Key: HYJWNSAWSHRGJI-UHFFFAOYSA-N
- SMILES: O(C)C1C(=CC=CC=1C1C=CC=C(C=O)C=1)OC
Computed Properties
- Exact Mass: 242.09400
- Monoisotopic Mass: 242.094294304g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 267
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 35.5Ų
Experimental Properties
- PSA: 35.53000
- LogP: 3.18330
[1,1'-Biphenyl]-3-carboxaldehyde,3',5'-bis(trifluoromethyl)- Related Literature
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
885963-72-4 ([1,1'-Biphenyl]-3-carboxaldehyde,3',5'-bis(trifluoromethyl)-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Essenoi Fine Chemical Co., Limited
Gold Member
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
CN Supplier
Bulk
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
CN Supplier
Reagent